Cas no 1556-01-0 (Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-)

• Product name: Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
• CAS No: 1556-01-0
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 164254
• PubChem ID: 232693

Acetic acid,2-(2,4-dichloro-5-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-dichloro-5-methylphenoxy)-
• 2-(2,4-dichloro-5-methylphenoxy)acetic acid
• CHEMBL1741341
• DTXSID70283222
• 2,4-dichloro-5-methylphenoxyacetic acid
• NCIStruc2_000487
• NSC30534
• NCGC00013371
• 1556-01-0
• NCGC00013371-02
• NCGC00096487-01
• NCI60_002579
• CCG-37915
• (2,4-dichloro-5-methylphenoxy)acetic acid
• NCIStruc1_000336
• NSC-30534
• NCI30534
• NSC 30534

• Inchi： InChI=1S/C9H8Cl2O3/c1-5-2-8(14-4-9(12)13)7(11)3-6(5)10/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： JIPVYKRMJQZZLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C(C)=CC=1OCC(O)=O

Computed Properties

• Exact Mass: 233.98514
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates